Cas no 2866318-02-5 (3-Azabicyclo[3.2.1]octane-2-carboxylic acid, hydrochloride (1:1) )

• Product Name: 3-Azabicyclo[3.2.1]octane-2-carboxylic acid, hydrochloride (1:1)
• CAS No: 2866318-02-5
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5562700
• Update Time: 2025-05-20

3-Azabicyclo[3.2.1]octane-2-carboxylic acid, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octane-2-carboxylic acid, hydrochloride (1:1)

• Inchi： 1S/C8H13NO2.ClH/c10-8(11)7-6-2-1-5(3-6)4-9-7;/h5-7,9H,1-4H2,(H,10,11);1H
• InChI Key： DGVLOARFFXMTIM-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C2CC(CC2)CN1)O

Additional information on 3-Azabicyclo[3.2.1]octane-2-carboxylic acid, hydrochloride (1:1)

3-Azabicyclo[3.2.1]octane-2-carboxylic acid, hydrochloride (1:1)

The compound 3-Azabicyclo[3.2.1]octane-2-carboxylic acid, hydrochloride (1:1), with CAS number 2866318-02-5, is a bicyclic amine derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which consists of a bicyclo[3.2.1]octane framework with an azabicyclic system and a carboxylic acid group. The hydrochloride salt form ensures stability and solubility, making it suitable for various applications in research and development.

Structural Features and Synthesis

The synthesis of 3-Azabicyclo[3.2.1]octane-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the bicyclic amine skeleton. Researchers have employed methods such as ring-closing metathesis or Claisen rearrangement to construct the bicyclo[3.2.1]octane framework. The introduction of the carboxylic acid group is often achieved through oxidation or direct synthesis from an appropriate precursor.

Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral recognition studies and asymmetric catalysis.

Pharmacological Applications

3-Azabicyclo[3.2.1]octane-2-carboxylic acid hydrochloride has shown promise in drug discovery programs targeting various therapeutic areas, including central nervous system disorders and inflammation.

In a study published in *Journal of Medicinal Chemistry*, researchers demonstrated that this compound exhibits moderate activity as a ligand for GABAA receptors, suggesting its potential as a modulator in treating anxiety and sleep disorders.

Moreover, recent investigations into its anti-inflammatory properties have highlighted its ability to inhibit pro-inflammatory cytokines, making it a candidate for developing novel anti-inflammatory agents.

Material Science Applications

Beyond pharmacology, 3-Azabicyclo[3.2.1]octane-2-carboxylic acid has found applications in material science due to its rigid bicyclic structure and functional groups that facilitate polymerization.

Scientists at the University of California have utilized this compound as a building block for constructing stimuli-responsive polymers, which exhibit reversible changes in their physical properties under external stimuli such as temperature or pH changes.

Such materials hold potential in drug delivery systems, where controlled release mechanisms are critical for optimizing therapeutic outcomes.

Environmental Considerations and Safety

Evaluating the environmental impact of CAS 2866318-02-5 is essential for sustainable practices in chemical manufacturing.

Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that its environmental footprint is manageable when proper disposal protocols are followed.

Occupational safety guidelines recommend handling this compound with standard laboratory precautions, including the use of gloves and goggles due to its potential irritant properties.

Conclusion